Cas no 845267-57-4 (2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide)

2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide structure
845267-57-4 structure
Product Name:2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide
CAS No:845267-57-4
MF:C6H6Br2N2O
MW:281.932639598846
MDL:MFCD11506293
CID:1083878
PubChem ID:11572738
Update Time:2025-04-20

2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(pyrimidin-4-yl)ethanone hydrobromide
    • 2-Bromo-1-pyrimidin-4-yl-ethanone
    • 2-BROMO-1-PYRIMIDIN-4-YL-ETHANONE HYDROBROMIDE
    • 2-bromo-1-pyrimidin-4-ylethanone,hydrobromide
    • 2-Bromo-1-(pyrimidin-4-yl)ethanone HBr
    • MFCD11506293
    • AKOS022182389
    • SCHEMBL4772656
    • 2-bromo-1-(pyrimidin-4-yl)ethan-1-one hydrobromide
    • FT-0713606
    • SB38966
    • 2-Bromo-1-(pyrimidin-4-yl)ethanonehydrobromide
    • DTXSID90468796
    • 2-bromo-1-pyrimidin-4-ylethanone;hydrobromide
    • CS-W006295
    • 845267-57-4
    • DB-076056
    • 2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide
    • MDL: MFCD11506293
    • Inchi: 1S/C6H5BrN2O.BrH/c7-3-6(10)5-1-2-8-4-9-5;/h1-2,4H,3H2;1H
    • InChI Key: MURXITKQFQHWJW-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=CN=CN=1)=O.Br

Computed Properties

  • Exact Mass: 281.88264g/mol
  • Monoisotopic Mass: 279.88469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 279.9±15.0 °C at 760 mmHg
  • Flash Point: 123.1±20.4 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide Security Information

2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM165009-1g
2-Bromo-1-pyrimidin-4-yl-ethanone hydrobromide
845267-57-4 95%
1g
$720 2021-08-05
Alichem
A089005384-1g
2-Bromo-1-(pyrimidin-4-yl)ethanone hydrobromide
845267-57-4 95%
1g
$651.00 2023-08-31
TRC
B800548-5mg
2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide
845267-57-4
5mg
$ 50.00 2022-06-06
TRC
B800548-10mg
2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide
845267-57-4
10mg
$ 70.00 2022-06-06
TRC
B800548-50mg
2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide
845267-57-4
50mg
$ 275.00 2022-06-06
abcr
AB538082-100 mg
2-Bromo-1-pyrimidin-4-yl-ethanone hydrobromide; .
845267-57-4
100MG
€564.60 2023-07-11
Chemenu
CM165009-250mg
2-Bromo-1-pyrimidin-4-yl-ethanone hydrobromide
845267-57-4 95%+
250mg
$264 2023-02-17
Chemenu
CM165009-1g
2-Bromo-1-pyrimidin-4-yl-ethanone hydrobromide
845267-57-4 95%+
1g
$632 2023-02-17
eNovation Chemicals LLC
Y1009241-100mg
2-Bromo-1-pyrimidin-4-yl-ethanone hydrobromide
845267-57-4 95%
100mg
$340 2024-07-28
eNovation Chemicals LLC
Y1009241-250mg
2-Bromo-1-pyrimidin-4-yl-ethanone hydrobromide
845267-57-4 95%
250mg
$455 2024-07-28
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司